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Compound of Interest

Compound Name: 1-128

Cat. No.: B12369670

Audience: Researchers, scientists, and drug development professionals.

Introduction

MLNO0128, also known as Sapanisertib, INK128, or TAK-228, is a potent and selective, second-
generation ATP-competitive inhibitor of the mammalian target of rapamycin (MTOR) kinase.[1]
[2] It uniquely targets both mTOR Complex 1 (mMTORC1) and mTOR Complex 2 (nTORC?2),
which are key components of the PIBK/AKT/mTOR signaling pathway that regulates cell
growth, proliferation, survival, and metabolism.[2][3][4] Dysregulation of this pathway is a
common feature in many human cancers.[5] Unlike first-generation mTOR inhibitors (rapalogs)
that only allosterically inhibit mMTORC1, MLNO0128's dual inhibitory action blocks downstream
signaling more comprehensively, making it a valuable tool for cancer research and therapeutic
development.[3][5][6] Proper preparation of a stable, concentrated stock solution is the first
critical step for ensuring reproducible and accurate experimental results.

Quantitative Data Summary

The following table summarizes the essential quantitative information for MLNO128.
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Property Value

Synonyms Sapanisertib, INK 128, TAK-228
Molecular Formula Ci1sH1sN70

Molecular Weight 309.33 g/mol [1][6]

DMSO: 62 mg/mL (200.43 mM)[5][6]Water:

Solubility Insoluble (<1 mg/mL)[5]Ethanol: Sparingly
soluble
Storage (Powder) 3 years at -20°C[5][6]

In DMSO: « 1 year at -80°C[6][7] * 1 month at

Storage (Stock Solution) -20°C[5][6]Aliquot to avoid repeated freeze-thaw
cycles.[6]
) ~1 nM for mTOR kinase in cell-free assays[5][6]
In Vitro ICso
[7]
In Vitro ECso ~0.1 pM in PC3 human prostate cancer cells[6]

Experimental Protocol: Preparation of 10 mM
MLNO0128 Stock Solution

This protocol provides a detailed methodology for preparing a 10 mM stock solution of
MLNO0128 in Dimethyl Sulfoxide (DMSO).

Materials

e MLNO0128 (Sapanisertib) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, low-retention pipette tips
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e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

e MLNO0128 is a potent bioactive compound. Handle with care in a designated area, such as a
chemical fume hood.

o Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

e Consult the Safety Data Sheet (SDS) for MLN0128 before handling.

Step-by-Step Protocol

o Equilibrate Reagents: Allow the MLN0128 powder and anhydrous DMSO to come to room
temperature before opening to prevent moisture condensation. Moisture can reduce the
solubility of MLN0128 in DMSO.[6]

o Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of
MLNO0128 needed.

o Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol
) x 1000 (mg/qg)

o Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 309.33 g/mol x
1000 mg/g = 3.0933 mg

o Weigh MLNO0128: Carefully weigh out the calculated mass (e.g., 3.1 mg) of MLNO128 powder
and place it into a sterile microcentrifuge tube.

e Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the MLN0128 powder. For the example above, add 1 mL of DMSO.

o Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
powder is completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can
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aid dissolution if necessary. Visually inspect the solution against a light source to ensure no
particulates are present.

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the
stock solution into smaller, single-use aliquots (e.g., 10-20 pL) in sterile, amber, or foil-
wrapped microcentrifuge tubes.[6][7]

» Store Properly: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for
short-term use (up to 1 month).[5][6][7]

Visualizations
MLNO0128 Mechanism of Action
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Caption: PISBK/AKT/mTOR pathway showing dual inhibition of mMTORC1/C2 by MLN0128.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing MLN0128 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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